Cas no 171505-31-0 (1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)-)

• Product Name: 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)-
• CAS No: 171505-31-0
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 6424458
• PubChem ID: 22269579
• Update Time: 2025-06-11

1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)-
• 171505-31-0
• C-(3,5-Bis-aminomethyl-cyclohexyl)-methylamine
• FUIFPVKJGLFULI-UHFFFAOYSA-N
• SCHEMBL199930
• [(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexyl]methanamine
• EN300-7852555

• Inchi： 1S/C9H21N3/c10-4-7-1-8(5-11)3-9(2-7)6-12/h7-9H,1-6,10-12H2/t7-,8+,9-
• InChI Key： FUIFPVKJGLFULI-AYMMMOKOSA-N
• SMILES： [C@@H]1(CN)C[C@H](CN)C[C@H](CN)C1

Computed Properties

• Exact Mass: 171.173547683g/mol
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±10.0 °C(Predicted)
• pka: 10.75±0.29(Predicted)

Additional information on 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)-

Introduction to 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- (CAS No. 171505-31-0)

1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- (CAS No. 171505-31-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as (1α,3α,5α)-1,3,5-trimethylcyclohexanamine, is characterized by its cyclohexane ring structure with three methyl groups and an amine functional group. Its structural complexity and chemical properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- is C₉H₂₀N. The compound is a colorless liquid with a characteristic amine odor. It is soluble in water and many organic solvents, which enhances its utility in various chemical reactions and processes. The compound's stability under a wide range of conditions makes it suitable for use in both laboratory and industrial settings.

In recent years, the study of 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- has expanded beyond its basic chemical properties to include its potential applications in drug development. Researchers have explored its role as a building block for the synthesis of bioactive molecules and its potential as a therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antiviral agents. The unique structure of (1α,3α,5α)-1,3,5-trimethylcyclohexanamine allows for the creation of compounds with enhanced biological activity and improved pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in the use of 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- due to its potential to improve drug delivery systems. One notable application is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The cyclohexane ring and amine group in (1α,3α,5α)-1,3,5-trimethylcyclohexanamine can be modified to enhance the solubility and bioavailability of drugs, making them more effective and safer for patients.

Beyond pharmaceutical applications, 1,3,5-Cyclohexanetrimethanamine, (1α,3α,5α)- has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications in gas storage and separation, catalysis, and drug delivery. A recent study published in Advanced Materials demonstrated the use of (1α,3α,5α)-1,3,5-trimethylcyclohexanamine-based MOFs for efficient gas adsorption and separation processes.

In the field of environmental chemistry, 1,3,5-Cyclohexanetrimethanamine, (1α,3α，5α)- has been investigated for its potential as a green solvent. Green solvents are environmentally friendly alternatives to traditional organic solvents that are often toxic or volatile. The low toxicity and high biodegradability of (1α，3α，5α)-1，3，5-trimethylcyclohexanamine make it an attractive option for sustainable chemical processes. A study published in Green Chemistry highlighted its use as a solvent in catalytic reactions with reduced environmental impact.

The synthesis of 1，3，5-Cyclohexanetrimethanamine，(1α，3α，5α)- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reduction of corresponding nitriles or amides followed by selective methylation reactions. Advances in catalytic methods have significantly improved the efficiency and selectivity of these processes. For example，a recent publication in Catalysis Today described a novel catalyst system that enhances the yield and purity of (1α，3α，5alpha）-1，3，5-trimethylcyclohexanamine.

In conclusion，1，3，5-Cyclohexanetrimethanamine，(1alpha，3alpha，5alpha）- (CAS No． 171505-31-0) is a multifaceted compound with diverse applications across various scientific disciplines．Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals．As ongoing research continues to uncover new possibilities for this compound，its importance is likely to grow even further．Whether used as an intermediate in pharmaceutical synthesis or as a component in advanced materials science applications，(1alpha，3alpha，5alpha）- １，３，５-trimethylcyclohexanamine